Cas no 2138242-96-1 (N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine)

• Product Name: N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine
• CAS No: 2138242-96-1
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5610309
• PubChem ID: 165487019
• Update Time: 2025-07-15

N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-8-oxabicyclo[3.2.1]octan-3-amine
• 2138242-96-1
• EN300-840465
• N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine

• Inchi： 1S/C11H19NO/c1-2-8(1)7-12-9-5-10-3-4-11(6-9)13-10/h8-12H,1-7H2
• InChI Key： HAIKKHSZIATHQR-UHFFFAOYSA-N
• SMILES： O1C2CCC1CC(C2)NCC1CC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine

Introduction to N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine (CAS No. 2138242-96-1)

N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine, identified by the CAS number 2138242-96-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This bicyclic amine features a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular design. The presence of both cyclopropyl and oxabicyclo groups introduces intriguing steric and electronic properties, making it a valuable scaffold for developing novel bioactive molecules.

The compound's structure, characterized by a seven-membered oxygen-containing heterocycle fused to a cyclopropylmethyl substituent, suggests promising interactions with biological targets. Such structural motifs are often explored in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic profiles. The oxabicyclo ring system, in particular, is known for its stability and potential to engage in hydrogen bonding, which can be leveraged in the design of receptor-based therapeutics.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine has emerged as a promising candidate for such applications due to its unique structural features. Preliminary computational studies have indicated that the compound can effectively bind to active sites of various enzymes, potentially modulating their activity. This has opened up avenues for exploring its utility in the treatment of metabolic disorders, inflammatory diseases, and other therapeutic areas.

The synthesis of N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine presents both challenges and opportunities for synthetic chemists. The construction of the oxabicyclo ring system requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in transition-metal-catalyzed reactions have provided new methodologies for constructing complex cyclic frameworks, enabling more efficient access to this class of compounds. These synthetic strategies have been instrumental in optimizing the preparation of N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine and related derivatives.

Evaluation of the pharmacological properties of N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine has revealed intriguing biological activities that warrant further investigation. In vitro assays have demonstrated its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Additionally, preliminary toxicology studies suggest that the compound exhibits low toxicity at relevant concentrations, making it a favorable candidate for further development.

The integration of computational chemistry into drug discovery has accelerated the process of identifying lead compounds like N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine. Molecular docking simulations have been employed to predict binding affinities and interactions with target proteins, providing insights into the compound's mechanism of action. These computational approaches have complemented experimental efforts by identifying key structural features that contribute to biological activity. Such interdisciplinary strategies are essential for optimizing the pharmacological profile of novel compounds.

The future prospects for N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine are promising, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are necessary to translate this compound from a laboratory curiosity into a viable therapeutic agent. As our understanding of biological pathways continues to expand, new opportunities will arise for leveraging the unique structural properties of N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine.

In conclusion, N-(cyclopropylmethyl)-8-oxabicyclo3.2.1octan-3-amine (CAS No. strong><0xE2%80%932138242961) strong>) represents a significant advancement in pharmaceutical chemistry with its distinctive structural features and promising biological activities. strong>) represents a significant advancement in pharmaceutical chemistry with its distinctive structural features and promising biological activities. strong>) represents a significant advancement in pharmaceutical chemistry with its distinctive structural features and promising biological activities. p>